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Compound Focus: Quizalofop-P

CAS No.: 94051-08-8

Cat. No.: S631670

Get Quote

Chemical Identity and Properties

The core difference lies in their ester groups, which influence their physical and chemical properties.

Property Quizalofop-P-ethyl Quizalofop-P-tefuryl

IUPAC Name Ethyl (R)-2-[4-[(6-chloroquinoxalin-2-
yl)oxy]phenoxy]propanoate [1]

(RS)-tetrahydrofurfuryl (R)-2-[4-(6-
chloroquinoxalin-2-

yloxy)phenoxy]propionate [2]

CAS Number 76578-14-8 [1] 200509-41-7 [3] [2]

Molecular Formula C₁₉H₁₇ClN₂O₄ [1] C₂₂H₂₁ClN₂O₅ [3] [2]

Molecular Weight 372.80 g/mol [1] 428.87 g/mol [3] [2]

Physical State Information not specific in sources White solid (pure), orange waxy solid
(technical material) [2]

Melting Point Information not available in sources 58.3 °C [2]

Water Solubility (at

20°C, pH 7)

Information not available in sources 0.708 mg/L (Low) [2]
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Property Quizalofop-P-ethyl Quizalofop-P-tefuryl

Octanol-Water
Partition
Coefficient (Log P)

Information not available in sources 4.32 [2]

Regulatory Status and Applications

Both compounds are subject to ongoing regulatory review, particularly in the European Union.

Aspect Quizalofop-P-ethyl Quizalofop-P-tefuryl

Regulatory
Context

Assessed with other variants;
confirmatory data gaps for plant

commodities not addressed as of 2024 [4]

Assessed with other variants;
confirmatory data for animal commodities

partially addressed in 2024 [4]

Example
Uses

Control of grass weeds in broadleaf crops

(e.g., soybeans, vegetables) [5] [6]

Control of grass weeds in broadleaf

crops (e.g., sugarbeet, oilseed rape,
sunflowers) [2]

Example
Products

Information not available in sources Panarex, Pantera [2]

EU Approval
Status

Included in assessment; data gaps
remain [4]

Approved until 28 February 2027 [2]

Environmental Fate and Degradation

Quizalofop herbicides share a common degradation pathway, hydrolyzing into the same active acid

metabolite.
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Quizalofop-P-ethyl
(C19H17ClN2O4)

Hydrolysis
(in water, soil,

or enzymatically)

Quizalofop-P-tefuryl
(C22H21ClN2O5)

Quizalofop Acid (QA)
(C17H13ClN2O4)

Further Degradation
Metabolites

(CHHQ, CHQ, PPA)

Click to download full resolution via product page

Common degradation pathway of Quizalofop-P-ethyl and Quizalofop-P-tefuryl

Parameter Quizalofop-P-ethyl Quizalofop-P-tefuryl

Primary Metabolite Quizalofop acid (QA) [5] Quizalofop acid (QA) (implied by
shared pathway)

Mode of Action Acetyl CoA carboxylase (ACCase)
inhibitor [6]

Acetyl CoA carboxylase
(ACCase) inhibitor [2]

Persistence in Water
(DT₅₀)

Ranges from 10 to 70 days for
commercial products [7]

Ranges from 10 to 70 days for
commercial products [7]

Key Degradation
Metabolites

CHHQ, CHQ, PPA [7] CHHQ, CHQ, PPA [7]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s631670?utm_src=pdf-body-img
https://www.smolecule.com/products/s631670?utm_src=pdf-body
https://www.smolecule.com/products/s631670?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5424357/
https://en.wikipedia.org/wiki/Quizalofop
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/584.htm
https://pubmed.ncbi.nlm.nih.gov/29627412/
https://pubmed.ncbi.nlm.nih.gov/29627412/
https://pubmed.ncbi.nlm.nih.gov/29627412/
https://pubmed.ncbi.nlm.nih.gov/29627412/
https://www.smolecule.com/products/s631670?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Quizalofop-P-ethyl Quizalofop-P-tefuryl

Biodegradation Microbial degradation by specific strains
(e.g., Pseudomonas sp. J-2) [5]

Information not available in
sources

Insights for Research and Development

The shared properties and degradation pathways of these herbicides lead to several key R&D considerations:

Analytical Methods and MRLs: Regulators define residues for the entire group as "quizalofop (sum
of quizalofop, its salts, its esters [including propaquizafop] and its conjugates)" [4]. This means

methods must quantify the total, and MRLs apply to the group. Recent assessments show that fully
validated enforcement methods are still lacking for many plant and some animal commodities [4].

Bioremediation Potential: The discovery of a specific hydrolase enzyme (QpeH) from Pseudomonas
sp. J-2 is significant [5]. This enzyme can degrade both Quizalofop-P-ethyl and Quizalofop-P-tefuryl,

showing higher catalytic efficiency for Quizalofop-P-tefuryl [5]. This presents a promising avenue for
environmental remediation of herbicide residues.

Drift and Non-Target Effects: While not a direct comparison, research shows Quizalofop-P-ethyl is
highly toxic to corn via spray drift [8]. This highlights a critical area for application technology

development and environmental risk assessment for all quizalofop variants.

Practical Experimental Considerations

Analytical Reference Materials: High-purity chemical standards for both compounds are
commercially available for residue analysis and method development [3] [9].

Handling and Safety: Quizalofop-P-tefuryl is classified as suspected of causing genetic defects and
damaging fertility, and is very toxic to aquatic life [3]. Appropriate personal protective equipment

(PPE) is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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